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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-bromo-1H-indole-2-carbaldehyde

CAS No.: 906440-21-9

Cat. No.: $S2931027

Hemolytic Activity of Related Indole Derivatives

The table below summarizes the hemolytic activity data for several indole-imidazole hybrid compounds,

which share structural similarities with your compound of interest. HC10 is the concentration causing

hemolysis to 10% of red blood cells [1] [2].

Compound Name or Core Structure HC10 (ug/mL)  Key Structural Features
Indole-Imidazole Hybrid 26 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole
Indole-Imidazole Hybrid 32 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole
Indole-Imidazole Hybrid 1 [1] [2] >32 3-substituted-1H-imidazol-5-yl-1H-indole
Positive Control (Melittin) [1] [2] 2.7 Natural peptide toxin

These findings suggest that the indole-imidazole hybrid scaffold shows minimal membrane-disrupting

effects against human red blood cells up to at least 32 pg/mL.

Experimental Protocol for Hemolytic Assays
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The methodology from the identified studies provides a reliable model for evaluating your compound [1] [2]:
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Click to download full resolution via product page

A Path Forward for Your Research

Since specific data on 3-bromo-1H-indole-2-carbaldehyde is not publicly available, here are concrete steps

you can take:

¢ Perform the Assay: Use the protocol above to test your specific compound. The required melittin is
commercially available.
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e Consult Chemical Suppliers: Inquire with specialty chemical suppliers (e.g., Sigma-Aldrich, TCI
Chemicals) for any unpublished safety data they may have.

e Broaden Your Search: The promising safety profile of related indole scaffolds [1] [2] provides a
strong rationale for investigating your compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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